4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C24H26N4O5S3/c1-4-11-28-21-10-9-20(35(25,30)31)13-22(21)34-24(28)26-23(29)18-5-7-19(8-6-18)36(32,33)27-14-16(2)12-17(3)15-27/h1,5-10,13,16-17H,11-12,14-15H2,2-3H3,(H2,25,30,31)
• InChI Key: QCDZNIUVQDAWHD-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)N=C3N(C4=C(S3)C=C(C=C4)S(=O)(=O)N)CC#C)C
• Molecular Formula: C24H26N4O5S3
• Molecular Weight: 546.7 g/mol

Description

4-(3,5-dimethylpiperidin-1-yl)sulfonyl-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide is a useful research compound. Its molecular formula is C24H26N4O5S3 and its molecular weight is 546.68. The purity is usually 95%.
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Scientific Research Applications

Carbonic Anhydrase Inhibition

One significant area of application for compounds related to the chemical structure is as inhibitors of carbonic anhydrases. These are enzymes (CA, EC 4.2.1.1) crucial for various physiological processes. For instance, novel acridine-acetazolamide conjugates were investigated for their inhibition effects on human carbonic anhydrase isoforms hCA I, II, IV, and VII. These compounds showed inhibition in low micromolar and nanomolar ranges, delineating structure-activity relationships for the inhibition of these isoforms (Ulus, Aday, Tanc, Supuran, & Kaya, 2016).

Anticancer Activity

Another area of research is the synthesis of pro-apoptotic indapamide derivatives as anticancer agents. These derivatives were synthesized from indapamide and demonstrated high proapoptotic activity among melanoma cell lines with significant growth inhibition. This highlights the potential of such compounds in developing anticancer therapies (Yılmaz, Özbaş Turan, Akbuğa, Tiber, Orun, Supuran, & Küçükgüzel, 2015).

Crystal Nucleation Inhibition

Compounds mimicking certain hydrogen-bond dimer motifs found in crystal structures of sulfathiazole and sulfapyridine have been synthesized to influence their crystallization. These mimics can inhibit or promote the formation of specific crystal forms, which is essential for controlling the physical properties of pharmaceuticals (Lawrence, McAuliffe, & Moynihan, 2010).

Antimicrobial Activity

The synthesis of fluoro-substituted sulphonamide benzothiazole derivatives for antimicrobial screening represents another area of application. These compounds have shown promising results against various microbial strains, indicating their potential in developing new antimicrobial agents (Jagtap, Jaychandran, Sreenivasa, & Sathe, 2010).